Potassium sucrose octasulfate Potassium sucrose octasulfate Sucrose octasulfate (SOS), a component of the gastrointestinal protectant sucralfate, is an alkaline aluminum−sucrose complex that inhibits peptic hydrolysis and raises gastric pH, protecting esophageal epithelium against acid injury. It can bind to exosite II of thrombin (KD = ~1.4 µM) and inhibit its catalytic activity (IC50 = 4.5 µM) and, as such, has been used as a surrogate for heparin. Furthermore, SOS has been shown to inhibit tumor growth in mouse melanoma and lung carcinoma models by preventing fibroblast growth factor 2 (FGF-2) binding to endothelial cells and also by removing any pre-bound FGF-2 from these cells (IC50 = ~2 µg/ml).
Brand Name: Vulcanchem
CAS No.: 73264-44-5
VCID: VC20757585
InChI: InChI=1S/C12H22O35S8.K/c13-48(14,15)37-1-4-6(43-51(22,23)24)8(45-53(28,29)30)9(46-54(31,32)33)11(40-4)42-12(3-39-50(19,20)21)10(47-55(34,35)36)7(44-52(25,26)27)5(41-12)2-38-49(16,17)18;/h4-11H,1-3H2,(H,13,14,15)(H,16,17,18)(H,19,20,21)(H,22,23,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36);/t4-,5-,6-,7-,8+,9-,10+,11-,12+;/m1./s1
SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[K+].[K+].[K+].[K+].[K+].[K+].[K+].[K+]
Molecular Formula: C12H22KO35S8
Molecular Weight: 1021.9 g/mol

Potassium sucrose octasulfate

CAS No.: 73264-44-5

Cat. No.: VC20757585

Molecular Formula: C12H22KO35S8

Molecular Weight: 1021.9 g/mol

* For research use only. Not for human or veterinary use.

Potassium sucrose octasulfate - 73264-44-5

CAS No. 73264-44-5
Molecular Formula C12H22KO35S8
Molecular Weight 1021.9 g/mol
IUPAC Name octapotassium;[(2R,3R,4S,5R,6R)-2-[(2S,3S,4R,5R)-3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-3,5-disulfonatooxy-6-(sulfonatooxymethyl)oxan-4-yl] sulfate
Standard InChI InChI=1S/C12H22O35S8.K/c13-48(14,15)37-1-4-6(43-51(22,23)24)8(45-53(28,29)30)9(46-54(31,32)33)11(40-4)42-12(3-39-50(19,20)21)10(47-55(34,35)36)7(44-52(25,26)27)5(41-12)2-38-49(16,17)18;/h4-11H,1-3H2,(H,13,14,15)(H,16,17,18)(H,19,20,21)(H,22,23,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36);/t4-,5-,6-,7-,8+,9-,10+,11-,12+;/m1./s1
Standard InChI Key ALFLVWDINUCJTJ-AKSHDPDZSA-N
Isomeric SMILES C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)COS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)COS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O.[K]
SMILES C(C1C(C(C(C(O1)OC2(C(C(C(O2)COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])COS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-])OS(=O)(=O)[O-].[K+].[K+].[K+].[K+].[K+].[K+].[K+].[K+]
Canonical SMILES C(C1C(C(C(C(O1)OC2(C(C(C(O2)COS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)COS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O.[K]
Appearance Assay:≥95%A crystalline solid

Potassium sucrose octasulfate, also known as sucrose octasulfate potassium salt, is a complex polysulfated derivative of sucrose. Its chemical formula is C12H14K8O35S8C_{12}H_{14}K_8O_{35}S_8
, and it has a molecular weight of approximately 1287.52 g/mol. This compound is characterized by its high degree of sulfation, which contributes to its unique properties and applications in various fields, particularly in pharmaceuticals and cosmetics.

Applications

Potassium sucrose octasulfate has diverse applications due to its multifunctional properties:

  • Pharmaceuticals: It is used as an excipient in drug formulations, enhancing drug stability and bioavailability. Its ability to form gels makes it suitable for topical applications.

  • Cosmetics: In skincare products, it helps improve skin hydration, inhibits microbial adhesion, and stabilizes growth factors, thereby promoting wound healing and skin repair.

  • Dentistry: The compound is utilized in dental preparations to prevent and treat diseases affecting teeth and supporting tissues.

Research Findings

Recent studies have highlighted the effectiveness of potassium sucrose octasulfate in various medical applications:

  • A study published in the Journal of Pharmacological Sciences examined the cytoprotective effects of potassium sucrose octasulfate against acid and pepsin-induced cell damage. It was found that while sucralfate exhibited protective effects, potassium sucrose octasulfate did not significantly influence cell viability under these conditions .

  • Another investigation focused on the use of a nasal gel containing silver sucrose octasulfate and potassium sucrose octasulfate for wound healing post-sinus surgery. Results indicated that patients treated with this gel experienced faster recovery compared to those receiving a placebo, demonstrating its potential for enhancing mucosal healing .

Safety and Toxicology

Potassium sucrose octasulfate has been reported to have low toxicity levels, making it suitable for use in both pharmaceutical and cosmetic formulations. Its safety profile has been evaluated in various studies, confirming that it does not exhibit significant local or systemic toxicity when applied topically or used as an excipient in drug formulations .

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